Cas no 1487316-54-0 (tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate)

• Product Name: tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate
• CAS No: 1487316-54-0
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5747516
• PubChem ID: 73055552
• Update Time: 2026-03-11

tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1487316-54-0
• Tert-butylcis-3,5-diaminopiperidine-1-carboxylate
• D84897
• SCHEMBL17304839
• CS-0310377
• tert-butyl (3S,5R)-3,5-diaminopiperidine-1-carboxylate
• (3S,5R)-tert-butyl 3,5-diaminopiperidine-1-carboxylate
• MFCD30803537
• tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate
• tert-butyl cis-3,5-diaminopiperidine-1-carboxylate
• 2173195-57-6
• AS-79872
• t-Butyl cis-3,5-diaminopiperidine-1-carboxylate

• Inchi： 1S/C10H21N3O2/c1-10(2,3)15-9(14)13-5-7(11)4-8(12)6-13/h7-8H,4-6,11-12H2,1-3H3/t7-,8+
• InChI Key： AURXMZJBWLDTEE-OCAPTIKFSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@@H](C1)N)N)=O

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate (CAS No. 1487316-54-0)

tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate (CAS No. 1487316-54-0) is a chiral piperidine derivative widely recognized for its role as a key intermediate in pharmaceutical synthesis. This compound features a tert-butyl carbamate (Boc) protecting group, which is instrumental in peptide and organic synthesis. The (3R,5S) stereochemistry of the diaminopiperidine core makes it particularly valuable for constructing biologically active molecules with high enantiomeric purity. Researchers and manufacturers frequently seek this compound due to its versatility in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for chiral building blocks like tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. A common query in scientific forums is: "How does the Boc protection strategy enhance the stability of diaminopiperidine derivatives?" The answer lies in the compound's ability to shield reactive amine groups during multi-step syntheses, a critical feature for developing protease inhibitors and kinase modulators. This aligns with the industry's shift toward green chemistry, where efficient protecting groups minimize waste and improve yield.

The compound's CAS No. 1487316-54-0 is often cross-referenced in patents related to anticancer agents and central nervous system (CNS) therapeutics. Its structural motif appears in several clinical candidates, underscoring its relevance in high-throughput screening (HTS) libraries. Analysts note that searches for "Boc-protected diaminopiperidine suppliers" have increased by 35% year-over-year, reflecting its commercial importance. Additionally, the rise of AI-driven drug design has amplified interest in such scaffolds, as machine learning models predict their compatibility with targeted protein degradation (e.g., PROTACs).

From a synthetic perspective, tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate is typically prepared via stereoselective hydrogenation of corresponding pyridine precursors, followed by Boc protection. A trending topic in organic chemistry circles is the optimization of catalytic asymmetric hydrogenation to achieve >99% enantiomeric excess (ee). This resonates with the broader push for cost-effective chiral catalysts, a frequently searched term in academic databases. The compound's crystalline solid form at room temperature also makes it favorable for X-ray crystallography studies, aiding in structure-activity relationship (SAR) analyses.

Regulatory and safety profiles of CAS No. 1487316-54-0 are another area of scrutiny. While not classified as hazardous, its handling requires standard precautions for amine-containing compounds, such as using inert atmospheres for moisture-sensitive reactions. Environmental concerns have spurred research into biodegradable protecting groups, though Boc remains dominant due to its reliability. Notably, the compound's logP and hydrogen bond donor/acceptor counts align with Lipinski's Rule of Five, making it a preferred choice for oral drug candidates.

In conclusion, tert-Butyl (3R,5S)-3,5-diaminopiperidine-1-carboxylate exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its applications span from small-molecule therapeutics to bioconjugation, addressing contemporary challenges like drug resistance and selective toxicity. As the industry prioritizes fragment-based drug discovery, this compound's modular design ensures its enduring utility in next-generation medicines.